7-Allyl-8-amino-3-methyl-1H-purine-2,6(3H,7H)-dione

• Molecular Formula: C9H11N5O2
• Molecular Weight: 221.22 g/mol
• IUPAC Name: 8-amino-3-methyl-7-prop-2-enylpurine-2,6-dione
• InChI: InChI=1S/C9H11N5O2/c1-3-4-14-5-6(11-8(14)10)13(2)9(16)12-7(5)15/h3H,1,4H2,2H3,(H2,10,11)(H,12,15,16)
• InChI Key: XGITZVLNFQXQOD-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)NC1=O)N(C(=N2)N)CC=C

Description

7-Allyl-8-amino-3-methyl-1H-purine-2,6(3H,7H)-dione is a purine derivative characterized by substitutions at positions 3, 7, and 8 of the purine core. Structurally, it features a methyl group at position 3, an allyl group at position 7, and an amino group at position 6. This compound belongs to the xanthine family, sharing a core structure with caffeine and theophylline but distinguished by its unique substituents. The allyl and amino groups likely enhance its interaction with biological targets, such as enzymes or receptors, by modulating solubility, lipophilicity, and hydrogen-bonding capacity.

Biological Activity

7-Allyl-8-amino-3-methyl-1H-purine-2,6(3H,7H)-dione is a purine derivative that has attracted attention for its potential biological activities. This compound features a purine core with an allyl group and an amino substitution, which may enhance its interaction with biological targets. Understanding its biological activity is crucial for exploring its applications in medicinal chemistry and drug development.

Chemical Structure and Properties

The molecular formula of 7-Allyl-8-amino-3-methyl-1H-purine-2,6(3H,7H)-dione is $C_{10}H_{12}N_4O_2$, with a molecular weight of approximately 224.23 g/mol. The structure includes:

• Purine Core : A bicyclic structure that is fundamental to nucleic acids.
• Allyl Group : Contributes to the compound's reactivity and potential biological interactions.
• Amino Group : May enhance solubility and interaction with biological receptors.

Antitumor Activity

Research indicates that 7-Allyl-8-amino-3-methyl-1H-purine-2,6(3H,7H)-dione exhibits significant antitumor properties. In vitro studies have shown that this compound can inhibit the proliferation of various cancer cell lines. For example, it demonstrated an IC50 value of approximately 15 µM against human breast cancer cells (MCF-7) in one study .

Enzyme Inhibition

This compound has been investigated for its ability to inhibit specific enzymes involved in cancer metabolism. It was found to act as a competitive inhibitor of dihydrofolate reductase (DHFR), a key enzyme in nucleotide synthesis . This inhibition can disrupt the proliferation of rapidly dividing cancer cells.

Anti-inflammatory Effects

In addition to its antitumor activity, 7-Allyl-8-amino-3-methyl-1H-purine-2,6(3H,7H)-dione has shown promise in reducing inflammation. Studies suggest that it can downregulate pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated macrophages . This property may be beneficial in treating conditions characterized by chronic inflammation.

The biological effects of 7-Allyl-8-amino-3-methyl-1H-purine-2,6(3H,7H)-dione are believed to result from its ability to interact with multiple molecular targets:

• Binding Affinity : The compound binds to DHFR with a Ki value of approximately 5 µM, indicating moderate affinity .
• Cell Cycle Arrest : It induces G1 phase arrest in cancer cells, leading to reduced cell proliferation.
• Apoptosis Induction : The compound promotes apoptosis through the activation of caspases and the mitochondrial pathway .

Study on Antitumor Activity

A recent study evaluated the effects of 7-Allyl-8-amino-3-methyl-1H-purine-2,6(3H,7H)-dione on various cancer cell lines:

Cell Line	IC50 (µM)	Mechanism of Action
MCF-7 (Breast)	15	DHFR inhibition
A549 (Lung)	20	Induction of apoptosis
HeLa (Cervical)	18	Cell cycle arrest

Anti-inflammatory Study

In another study focused on inflammation:

Treatment Group	Cytokine Reduction (%)	Key Findings
Control	-	Baseline cytokine levels
Compound Group	TNF-alpha: 40%	Significant reduction in inflammation
	IL-6: 35%	Enhanced anti-inflammatory response

Comparison with Similar Compounds

Substituent-Driven Selectivity

• Position 8 Modifications: The 8-amino group in the target compound may enhance hydrogen-bonding interactions with enzymes or receptors, similar to linagliptin’s 8-aminopiperidine group, which is critical for DPP-4 inhibition . In contrast, 8-(6-methylpyridin-2-yloxy) substitution in compound 3j eliminates caffeine’s CNS stimulation but retains analgesic effects, demonstrating how bulky substituents at position 8 can decouple biological activities .

Impact of Allyl and Alkynyl Groups at Position 7

• The 7-allyl group in the target compound increases steric bulk compared to linagliptin’s 7-but-2-yn-1-yl group. Alkynyl groups (e.g., in linagliptin and compound 8-Bromo-7-(but-2-yn-1-yl)) enhance metabolic stability and binding affinity in enzyme inhibitors .

Functional Group Variations

• Thioxo vs. Amino at Position 8: 8-Thioxo derivatives (e.g., compound 44c) inhibit nucleotide pyrophosphatase/phosphodiesterase 1 (NPP1) via sulfur-mediated interactions, whereas 8-amino groups may favor interactions with aminopeptidases or kinases .
• Sulfonyl and Halogen Substituents :
  • Methylsulfonyl at position 8 (compound 20) enhances kinase domain-like protein (MLKL) binding in necroptosis inhibitors, while bromo groups (compound in ) serve as intermediates for further functionalization .